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Compound of Interest

Compound Name: O-geranylconiferyl alcohol

Cat. No.: B164797

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-geranylconiferyl alcohol is a naturally occurring phenylpropanoid, a class of organic
compounds synthesized by plants from the amino acid phenylalanine. It is a derivative of
coniferyl alcohol, one of the primary monomers of lignin, and is characterized by the addition of
a geranyl group. This modification imparts specific lipophilicity and biological properties to the
molecule. O-geranylconiferyl alcohol has garnered interest in the scientific community for its
potential antioxidant, antimicrobial, and anti-inflammatory activities, making it a candidate for
further investigation in drug development and as a bioactive compound. This technical guide
provides a comprehensive overview of the molecular characteristics, synthesis, and biological
activities of O-geranylconiferyl alcohol, supported by experimental protocols and pathway
diagrams.

Molecular Profile

The fundamental molecular characteristics of O-geranylconiferyl alcohol are summarized in
the table below.
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Property Value Source(s)
Molecular Formula C20H2803 [1112]
Molecular Weight 316.4 g/mol [1][2]

(E)-3-[4-[(2E)-3,7-
IUPAC Name dimethylocta-2,6-dienoxy]-3-
methoxyphenyl]prop-2-en-1-ol

CAS Number 129350-09-0

Not specified, likely a colorless
Appearance o

or pale yellow solid/oil

Expected to be soluble in
Solubility organic solvents like ethanol,

methanol, DMSO

Synthesis of O-geranylconiferyl alcohol

While O-geranylconiferyl alcohol can be isolated from various plant sources, its chemical
synthesis is crucial for obtaining larger quantities for research and development. The synthesis
typically involves a two-step process: the synthesis of the precursor, coniferyl alcohol, followed
by its geranylation.

Experimental Protocol: Synthesis of Coniferyl Alcohol
from Ferulic Acid

A common method for synthesizing coniferyl alcohol is through the reduction of ferulic acid. The
following protocol is a multi-step process that starts with the protection of the phenolic hydroxyl
group of ferulic acid, followed by the reduction of the carboxylic acid to an alcohol, and finally
deprotection.

Materials:
o Ferulic acid

e Acetic anhydride
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e Pyridine
e Thionyl chloride
e Toluene
e Sodium borohydride
o Ethyl acetate
e Ethanol
e Sodium hydroxide (NaOH)
e Hydrochloric acid (HCI)
o Petroleum ether
o Standard laboratory glassware and equipment
Procedure:
o Acetylation of Ferulic Acid:
o Dissolve ferulic acid in a mixture of acetic anhydride and pyridine.

o Stir the reaction mixture at room temperature until the reaction is complete (monitor by
TLC).

o Pour the mixture into ice water and extract the product with a suitable organic solvent
(e.g., ethyl acetate).

o Wash the organic layer with dilute HCI, followed by water, and then dry over anhydrous
sodium sulfate.

o Evaporate the solvent to obtain 4-acetylferulic acid.

e Formation of the Acid Chloride:
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[e]

Suspend 4-acetylferulic acid in toluene and add thionyl chloride.

o

Heat the mixture to approximately 80°C and add a catalytic amount of pyridine.

[¢]

Continue heating until a clear solution is formed.

[¢]

Remove the toluene by co-evaporation to yield the 4-acetylferuloyl chloride as a solid.

e Reduction to the Alcohol:

o Dissolve the 4-acetylferuloyl chloride in dry ethyl acetate.

o Add sodium borohydride portion-wise to the solution while stirring.

o Monitor the reaction by TLC until completion.

o Perform a standard aqueous work-up to isolate the 4-acetoxyconiferyl alcohol.
o Deprotection to Coniferyl Alcohol:

o Dissolve the 4-acetoxyconiferyl alcohol in ethanol.

o Add a solution of sodium hydroxide and stir the mixture at room temperature for a few
hours.

o Acidify the solution with dilute HCI.
o Extract the coniferyl alcohol with ethyl acetate.
o Wash the organic layer, dry it, and evaporate the solvent.

o The resulting oil can be crystallized from a mixture of ethyl acetate and petroleum ether to
yield pure coniferyl alcohol.[3]

Experimental Protocol: Geranylation of Coniferyl
Alcohol

The final step in the synthesis of O-geranylconiferyl alcohol is the etherification of the
phenolic hydroxyl group of coniferyl alcohol with a geranyl group.
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Materials:

Coniferyl alcohol

Geranyl bromide

Potassium carbonate (K2CO3) or another suitable base

Acetone or Dimethylformamide (DMF) as a solvent

Standard laboratory glassware and equipment
Procedure:
o Reaction Setup:
o Dissolve coniferyl alcohol in acetone or DMF in a round-bottom flask.
o Add an excess of potassium carbonate to the solution.
o Stir the mixture at room temperature for a short period to activate the phenoxide.
o Geranylation:
o Add geranyl bromide dropwise to the reaction mixture.

o Heat the mixture to a moderate temperature (e.g., 50-60°C) and stir for several hours until
the reaction is complete (monitor by TLC).

e Work-up and Purification:
o After the reaction is complete, filter off the potassium carbonate.
o Evaporate the solvent under reduced pressure.

o Dissolve the residue in an organic solvent like ethyl acetate and wash with water to
remove any remaining inorganic salts.

o Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.
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o Purify the crude product by column chromatography on silica gel using a suitable solvent

system (e.g., a gradient of hexane and ethyl acetate) to obtain pure O-geranylconiferyl

alcohol.

Synthesis of Coniferyl Alcohol
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Hypothesized Anti-inflammatory Action via NF-xB Pathway
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Antimicrobial Susceptibility Testing Workflow (MIC Determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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